4-[1-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperidin-4-ylamino]benzoic acid

• Molecular Formula: C22H25N5O4
• Molecular Weight: 423.5 g/mol
• IUPAC Name: 4-[[1-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperidin-4-yl]amino]benzoic acid
• InChI: InChI=1S/C22H25N5O4/c1-30-18-11-16-17(12-19(18)31-2)25-22(26-20(16)23)27-9-7-15(8-10-27)24-14-5-3-13(4-6-14)21(28)29/h3-6,11-12,15,24H,7-10H2,1-2H3,(H,28,29)(H2,23,25,26)
• InChI Key: GYDZOLJMHSNADG-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C2C(=C1)C(=NC(=N2)N3CCC(CC3)NC4=CC=C(C=C4)C(=O)O)N)OC
• Synonyms: 4-(1-(4-amino-6,7-dimethoxyquinazolin-2-yl)piperidin-4-ylamino)benzoic acid; 4-ADQPA-benzoic acid

Description

4-[1-(4-Amino-6,7-dimethoxyquinazolin-2-yl)piperidin-4-ylamino]benzoic acid, also known as this compound, is a useful research compound. Its molecular formula is C22H25N5O4 and its molecular weight is 423.5 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

A solution of 4-[1-(4-Amino-6,7-dimethoxy-quinazolin-2-yl)-piperidin-4-ylamino]-benzoic acid tert-butyl ester (5) (0.55 g, 1.15 mmol) in HCl (10 mL, 1M in 1,4-dioxane) was capped with a drying tube and stirred at 25° C. for 12 h. The reaction mixture was concentrated to give a pale yellow solid residue (0.52 g, 91.3%); 1H NMR (DMSO) δ 12.08 (br s, 2H), 8.85 (br s, 1H), 8.64 (br s, 1H), 7.73 (s, 1H), 7.67 (d, 2H, J=8.7), 7.48 (s, 1H), 6.65 (d, 2H, J=8.8), 6.47 (br s, 1H), 4.51 (d, 2H, J=13.2), 3.88 (s, 3H), 3.84 (s, 3H), 3.71 (m, 1H), 3.35 (t, 2H, J=12.0), 2.06 (d, 2H, J=10.4), 1.47 (m, 2H); 13C NMR (DMSO) δ 167.8, 161.6, 155.7, 151.7, 151.1, 147.1, 136.2, 131.6, 117.1, 111.6, 105.0, 101.7, 99.1, 56.5, 56.4, 48.1, 43.6, 31.2; HRMS (FAB) m/z 424.2003 (M+H)+ (C22H25N5O4 requires 424.1985); Anal. (C22H25N5O4 ·2HCl) C, H, N.